Cas no 1422748-36-4 (Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-hexyldecyl)-2-thienyl]-)

• Product Name: Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-hexyldecyl)-2-thienyl]-
• CAS No: 1422748-36-4
• MF: C₅₀H₇₄S₄
• MW: 803.382569789886
• CID: 4477719
• PubChem ID: 67515109
• Update Time: 2025-04-24

Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-hexyldecyl)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-hexyldecyl)-2-thienyl]-
• KHLJODIPGFSBJJ-UHFFFAOYSA-N
• 4,8-Bis-[5-(2-hexyl-decyl)-thiophen-2-yl]-1,5-dithia-s-indacene
• 1422748-36-4
• 4,8-Bis(5-(2-hexyldecyl)thiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene
• SCHEMBL2727216
• 4,8-Bis-[5-(2-hexyldecyl)-thiophen-2-yl]-1,5-dithia-s-indacene

• Inchi： 1S/C50H74S4/c1-5-9-13-17-19-23-27-39(25-21-15-11-7-3)37-41-29-31-45(53-41)47-43-33-35-52-50(43)48(44-34-36-51-49(44)47)46-32-30-42(54-46)38-40(26-22-16-12-8-4)28-24-20-18-14-10-6-2/h29-36,39-40H,5-28,37-38H2,1-4H3
• InChI Key： KHLJODIPGFSBJJ-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CC(CCCCCC)CCCCCCCC)C1C2=C(C=CS2)C(=C2C=1C=CS2)C1=CC=C(CC(CCCCCC)CCCCCCCC)S1

Computed Properties

• Exact Mass: 802.46733705Da
• Monoisotopic Mass: 802.46733705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 54
• Rotatable Bond Count: 30
• Complexity: 866
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 22.9
• Topological Polar Surface Area: 113Ų